(4-Chloropyridin-3-yl)methanol hydrochloride
Overview
Description
“(4-Chloropyridin-3-yl)methanol hydrochloride” is a chemical compound with the CAS Number: 245124-17-8 . It has a molecular weight of 180.03 . It appears as a white to off-white solid .
Molecular Structure Analysis
The IUPAC name for this compound is “(4-chloropyridin-3-yl)methanol hydrochloride” and its InChI code is "1S/C6H6ClNO.ClH/c7-6-1-2-8-3-5 (6)4-9;/h1-3,9H,4H2;1H" . The InChI key is "OPXGRFCMPCHNIY-UHFFFAOYSA-N" .Physical And Chemical Properties Analysis
“(4-Chloropyridin-3-yl)methanol hydrochloride” is a white to off-white solid . It is stored at room temperature . The compound has a molecular weight of 180.03 .Scientific Research Applications
Synthesis and Characterization of Novel Compounds
(4-Chloropyridin-3-yl)methanol hydrochloride serves as a precursor in the synthesis of novel compounds with potential applications in various fields, including materials science and medicinal chemistry. For instance, the structural and magnetic properties of hydrochloride crystals based on related pyridinyl compounds have been investigated, revealing interesting magnetic behaviors and interactions influenced by crystal-stacking structures (Yong, Zhang, & She, 2013).
Biotransformation and Microbial Catalysis
In biotechnological research, (4-Chloropyridin-3-yl)methanol hydrochloride is used as a substrate or intermediate for biotransformation processes. A study demonstrated the production of a key chiral intermediate of the anti-allergic drug Betahistine using a newly isolated Kluyveromyces sp., showcasing the compound's role in producing pharmaceutically relevant intermediates through microbial catalysis (Ni, Zhou, & Sun, 2012).
Green Chemistry and Efficient Synthesis Methods
Research has also focused on green and efficient methods for synthesizing derivatives of (4-Chloropyridin-3-yl)methanol hydrochloride. For example, whole-cell biocatalytic synthesis in a liquid-liquid biphasic microreaction system has been developed, highlighting an eco-friendly approach to producing such compounds with high efficiency and enantiomeric excess (Chen et al., 2021).
Molecular Structure Analysis
The molecular and crystal structure analysis of compounds derived from (4-Chloropyridin-3-yl)methanol hydrochloride provides insights into their chemical behavior and potential applications. Studies involving X-ray diffraction techniques have elucidated the crystal structures of related compounds, contributing to our understanding of their chemical properties and potential utility in further applications (Lakshminarayana et al., 2009).
Safety and Hazards
properties
IUPAC Name |
(4-chloropyridin-3-yl)methanol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClNO.ClH/c7-6-1-2-8-3-5(6)4-9;/h1-3,9H,4H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPXGRFCMPCHNIY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC(=C1Cl)CO.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80856183 |
Source
|
| Record name | (4-Chloropyridin-3-yl)methanol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80856183 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Chloropyridin-3-yl)methanol hydrochloride | |
CAS RN |
245124-17-8 |
Source
|
| Record name | (4-Chloropyridin-3-yl)methanol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80856183 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (4-chloropyridin-3-yl)methanol hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![9-Chloro-3,4-dihydro-1H-benzo[E][1,4]diazepine-2,5-dione](/img/structure/B1490725.png)
![2-[(4-Methoxyphenyl)methyl]-2-methylcyclopropan-1-amine hydrochloride](/img/structure/B1490728.png)
![1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperidin-4-amine hydrochloride](/img/structure/B1490733.png)
![5-chloro-1-methylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B1490746.png)